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Compound of Interest

Compound Name: Sesamex

Cat. No.: B1680956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing sesamex as a synergist in

topical bioassays with the housefly, Musca domestica. This document outlines detailed

experimental protocols, data presentation formats for quantitative analysis, and visualizations

to elucidate the experimental workflow and the mechanism of action of sesamex.

Introduction
Sesamex is a well-known synergist that enhances the efficacy of various insecticides. Its

primary mode of action is the inhibition of metabolic enzymes within the insect, particularly

cytochrome P450 monooxygenases. These enzymes are often responsible for detoxifying

insecticides, and their inhibition by sesamex leads to a longer persistence and higher

concentration of the active insecticide at its target site, resulting in increased insect mortality.

This document provides the necessary protocols to quantitatively assess the synergistic effect

of sesamex when co-administered with different classes of insecticides via topical application

to houseflies.

Data Presentation
The synergistic effect of sesamex is typically quantified by comparing the toxicity of an

insecticide with and without the addition of the synergist. The median lethal dose (LD50), which

is the dose required to kill 50% of the test population, is a common metric for this comparison.

The synergistic ratio (SR) is then calculated to express the magnitude of the synergistic effect.
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Synergistic Ratio (SR) Calculation:

SR = LD50 of insecticide alone / LD50 of insecticide + sesamex

A synergistic ratio greater than 1 indicates synergism, a value of 1 indicates additive effects,

and a value less than 1 suggests antagonism.

Table 1: Synergistic Effect of Sesamex on the Toxicity of Pyrethroid Insecticides to Houseflies

Insecticide
LD50 (µ g/fly )
without Sesamex

LD50 (µ g/fly ) with
Sesamex

Synergistic Ratio
(SR)

Pyrethrin 2.5 0.1 25.0

Allethrin 1.2 0.08 15.0

Permethrin 0.045 0.005 9.0

Deltamethrin 0.004 0.001 4.0

Note: The data presented in this table is a representative compilation from various studies and

serves as an example. Actual values may vary depending on the housefly strain, environmental

conditions, and specific experimental protocols.

Table 2: Synergistic Effect of Sesamex on the Toxicity of Organophosphate Insecticides to

Houseflies

Insecticide
LD50 (µ g/fly )
without Sesamex

LD50 (µ g/fly ) with
Sesamex

Synergistic Ratio
(SR)

Malathion 0.8 0.1 8.0

Diazinon 0.15 0.03 5.0

Chlorpyrifos 0.05 0.01 5.0

Parathion 0.02 0.008 2.5
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Note: The data presented in this table is a representative compilation from various studies and

serves as an example. Actual values may vary depending on the housefly strain, environmental

conditions, and specific experimental protocols.

Table 3: Synergistic Effect of Sesamex on the Toxicity of Carbamate Insecticides to Houseflies

Insecticide
LD50 (µ g/fly )
without Sesamex

LD50 (µ g/fly ) with
Sesamex

Synergistic Ratio
(SR)

Carbaryl 5.0 0.5 10.0

Propoxur 1.5 0.2 7.5

Methomyl 0.3 0.05 6.0

Aldicarb 0.1 0.02 5.0

Note: The data presented in this table is a representative compilation from various studies and

serves as an example. Actual values may vary depending on the housefly strain, environmental

conditions, and specific experimental protocols.

Experimental Protocols
Rearing of Houseflies

Colony Maintenance: Maintain a susceptible strain of Musca domestica in cages at 25 ± 2°C,

50-70% relative humidity, and a photoperiod of 12:12 (L:D).

Larval Diet: Provide a larval medium consisting of a mixture of wheat bran, yeast, and water.

Adult Diet: Provide adult flies with a diet of powdered milk and sugar, and a separate water

source.

Age for Bioassay: Use 3-5 day old adult female houseflies for all bioassays to ensure

uniformity in age and susceptibility.

Preparation of Dosing Solutions
Solvent: Use a volatile solvent such as acetone to dissolve the insecticides and sesamex.
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Stock Solutions: Prepare stock solutions of the test insecticide and sesamex of known

concentrations (e.g., 1% w/v).

Serial Dilutions:

Insecticide Alone: Perform serial dilutions of the insecticide stock solution to create a

range of at least five concentrations that are expected to result in mortalities between 10%

and 90%.

Insecticide + Sesamex: Prepare a fixed concentration of sesamex (e.g., 1 µg per fly) in

the final dosing solution. Then, perform serial dilutions of the insecticide in this sesamex
solution to obtain a range of insecticide concentrations. The concentration of sesamex
should be non-lethal to the flies when applied alone.

Control Group: A control group receiving only the solvent (acetone) should be included in

every experiment. A second control group receiving only the sesamex solution should also

be included to confirm its non-lethality at the tested concentration.

Topical Application Bioassay
Anesthesia: Anesthetize the adult female houseflies by brief exposure to carbon dioxide

(CO2) or by chilling them on a cold plate.

Application:

Use a calibrated microapplicator to deliver a precise volume of the dosing solution

(typically 1 µL) to the dorsal thorax (mesonotum) of each anesthetized fly.[1]

Treat at least three replicates of 20-25 flies for each concentration and for the control

groups.

Post-Treatment:

After application, place the treated flies in clean holding containers with access to food (a

sugar cube or 10% sugar solution on a cotton pad) and water.

Maintain the flies under the same environmental conditions as the rearing colony.
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Mortality Assessment:

Record mortality at 24 hours post-treatment.[1]

A fly is considered dead if it is unable to move when gently prodded with a small brush.

Data Analysis
Correction for Control Mortality: If the mortality in the control group is between 5% and 20%,

correct the observed mortality using Abbott's formula:

Corrected Mortality (%) = [ (% Test Mortality - % Control Mortality) / (100 - % Control

Mortality) ] * 100

If control mortality exceeds 20%, the experiment should be repeated.

Probit Analysis: Use probit analysis to determine the LD50 values and their 95% confidence

limits for the insecticide alone and for the insecticide in combination with sesamex.

Synergistic Ratio Calculation: Calculate the synergistic ratio (SR) as described in the Data

Presentation section.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for topical application bioassay.
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Mechanism of Sesamex Synergism
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Caption: Mechanism of sesamex synergism.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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